5-[(4-isopropylphenoxy)methyl]-N'-(3-nitrobenzylidene)-2-furohydrazide

• IUPAC Name: N-[(E)-(3-nitrophenyl)methylideneamino]-5-[(4-propan-2-ylphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C22H21N3O5/c1-15(2)17-6-8-19(9-7-17)29-14-20-10-11-21(30-20)22(26)24-23-13-16-4-3-5-18(12-16)25(27)28/h3-13,15H,14H2,1-2H3,(H,24,26)/b23-13+
• InChI Key: WOBWMZBZTCEEKX-YDZHTSKRSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NN=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

5-[(4-isopropylphenoxy)methyl]-N'-(3-nitrobenzylidene)-2-furohydrazide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly known as INH-14 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

INH-14 has potential applications in various scientific research fields such as cancer research, drug discovery, and neuroscience. In cancer research, INH-14 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, INH-14 has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In neuroscience, INH-14 has been shown to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative disorders.

Mechanism of Action

The mechanism of action of INH-14 involves the inhibition of various signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. INH-14 also inhibits the expression of various proteins such as VEGF, MMP-9, and Bcl-2, which are involved in cancer cell growth and survival. In addition, INH-14 has been shown to modulate the activity of various ion channels and receptors in the nervous system, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
INH-14 has been shown to have various biochemical and physiological effects such as anti-cancer, anti-inflammatory, and neuroprotective effects. INH-14 has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9 and inhibiting the expression of anti-apoptotic proteins such as Bcl-2. INH-14 also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the NF-κB pathway. In the nervous system, INH-14 has been shown to protect neurons from oxidative stress and excitotoxicity by modulating the activity of ion channels and receptors.

Advantages and Limitations for Lab Experiments

One of the advantages of using INH-14 in lab experiments is its high potency and selectivity. INH-14 has been shown to have a low toxicity profile and can be used at relatively high concentrations without causing significant adverse effects. However, one of the limitations of using INH-14 is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on INH-14. One of the directions is to further investigate its potential applications in cancer research and drug discovery. INH-14 can be used as a lead compound for the development of new drugs with improved efficacy and safety profiles. Another direction is to explore its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. INH-14 has been shown to have neuroprotective effects and can potentially be used for the treatment of these disorders. Finally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of INH-14 in vivo, which can provide valuable information for its clinical development.

Synthesis Methods

The synthesis of INH-14 involves the reaction between 5-[(4-isopropylphenoxy)methyl]-2-furoic acid hydrazide and 3-nitrobenzaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The purity and identity of the synthesized compound are confirmed by various analytical techniques such as NMR, IR, and mass spectroscopy.